Cas no 2229557-29-1 (2,2-dimethyl-1-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropan-1-amine)

• Product Name: 2,2-dimethyl-1-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropan-1-amine
• CAS No: 2229557-29-1
• MF: C₉H₁₂F₃N₃
• MW: 219.20689201355
• CID: 6577457
• PubChem ID: 165850692
• Update Time: 2025-05-19

2,2-dimethyl-1-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropan-1-amine
• 2,2-dimethyl-1-[3-(trifluoromethyl)-1H-pyrazol-4-yl]cyclopropan-1-amine
• EN300-1955594
• 2229557-29-1

• Inchi： 1S/C9H12F3N3/c1-7(2)4-8(7,13)5-3-14-15-6(5)9(10,11)12/h3H,4,13H2,1-2H3,(H,14,15)
• InChI Key： AIHDVPWICJIYHX-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=NN1)C1(CC1(C)C)N)(F)F

Computed Properties

• Exact Mass: 219.09833188g/mol
• Monoisotopic Mass: 219.09833188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54.7Ų

Additional information on 2,2-dimethyl-1-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropan-1-amine

Introduction to 2,2-dimethyl-1-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropan-1-amine (CAS No. 2229557-29-1)

2,2-dimethyl-1-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropan-1-amine, with the CAS number 2229557-29-1, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and agrochemical research. This compound belongs to the class of pyrazoles and features a unique cyclopropane ring structure with a trifluoromethyl substituent, which confers it with distinct chemical and biological properties.

The molecular formula of 2,2-dimethyl-1-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropan-1-amine is C₁₀H₁₄F₃N₃, and its molecular weight is approximately 237.23 g/mol. The presence of the trifluoromethyl group imparts enhanced lipophilicity and metabolic stability, making it a valuable scaffold for drug design and development.

In the realm of medicinal chemistry, 2,2-dimethyl-1-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropan-1-amine has been explored for its potential as a lead compound in the discovery of novel therapeutic agents. Recent studies have highlighted its activity as an inhibitor of specific enzymes and receptors, which are implicated in various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibitory activity against a key enzyme involved in neurodegenerative disorders.

The cyclopropane ring in 2,2-dimethyl-1-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropan-1-amine contributes to its unique conformational properties, which can influence its binding affinity and selectivity towards target proteins. This structural feature has been leveraged in the design of more potent and selective analogs for therapeutic applications. Additionally, the dimethyl substituents on the cyclopropane ring enhance the overall stability and bioavailability of the compound.

In agrochemical research, 2,2-dimethyl-1-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropan-1-amine has shown promise as a potential herbicide or fungicide. Its ability to disrupt specific biological pathways in plants and fungi makes it an attractive candidate for developing new agricultural products. A study published in Pesticide Biochemistry and Physiology demonstrated that this compound exhibited significant herbicidal activity against several weed species without causing harm to crops.

The synthesis of 2,2-dimethyl-1-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropan-1-amine involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the coupling of a trifluoromethylated pyrazole with a cyclopropane derivative followed by functional group modifications to introduce the desired substituents. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in various research and development activities.

The safety profile of 2,2-dimethyl-1-3-(trifluoromethyl)-1H-pyrazol-4-y\-lcyclopropan\-1-am\-ine is an important consideration for both laboratory use and potential commercial applications. Preclinical studies have indicated that this compound exhibits low toxicity and good safety margins when administered at therapeutic doses. However, as with any new chemical entity, thorough toxicological evaluations are necessary to ensure its safe use in humans and the environment.

In conclusion, 2,2-dimethyl\-1\-3\-(trifluoro\-methyl)\-\(pyra\-zol\-4\-yl)cyclopropan\-1-am\-ine (CAS No. 2229557\-29\-1) represents a promising compound with diverse applications in pharmaceutical and agrochemical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development into novel therapeutic agents or agricultural products. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, underscoring its significance in modern chemical biology.